![molecular formula C12H8F4N2O B1370990 3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline CAS No. 1094937-85-5](/img/structure/B1370990.png)
3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline
Overview
Description
“3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline” is a chemical compound with the empirical formula C6H3F4N . It is a derivative of trifluoromethylpyridine (TFMP), a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of trifluoromethylpyridines and its derivatives, including “this compound”, has been a topic of interest in the agrochemical and pharmaceutical industries . The synthesis process often involves the use of fluorine, which has unique physicochemical properties that contribute to the biological activities of the resulting compounds .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a trifluoromethyl group and a pyridine moiety . The unique characteristics of these groups are thought to contribute to the compound’s biological activities .Chemical Reactions Analysis
The chemical reactions involving “this compound” and similar compounds are often influenced by the unique physicochemical properties of the fluorine atom and the pyridine moiety .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 165.09, a refractive index of 1.406, a boiling point of 37 °C at 10 mmHg, and a density of 1.391 g/mL at 25 °C .Scientific Research Applications
Docking and QSAR Studies for Kinase Inhibitors
3-Fluoro-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}aniline has been utilized in docking studies of c-Met kinase inhibitors, which are vital for understanding the molecular features that contribute to high inhibitory activity. These studies include quantitative structure–activity relationship (QSAR) methods to predict biological activities, providing a deeper understanding of the molecular basis of kinase inhibition (Caballero et al., 2011).
Applications in Fungicide Analysis
This compound has also been referenced in the study of fungicides, such as fluazinam, where it contributes to understanding the molecular arrangement and interactions that define fungicidal properties (Jeon et al., 2013).
Role in Antitumor Agent Synthesis
It serves as an intermediate in the synthesis of antitumor agents like nilotinib, highlighting its significance in the development of cancer therapies (Yang Shijing, 2013).
Development of New Synthetic Strategies
The compound is involved in new strategies for synthesizing poly-substituted pyridines, playing a crucial role in expanding the repertoire of synthetic methods for complex organic molecules (Chen et al., 2010).
Exploration in Organic Dye Separation
Research involving this compound extends to the separation of organic dyes and removal of oxoanions from water, demonstrating its potential in environmental applications (Kumar et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-fluoro-4-[5-(trifluoromethyl)pyridin-2-yl]oxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F4N2O/c13-9-5-8(17)2-3-10(9)19-11-4-1-7(6-18-11)12(14,15)16/h1-6H,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCNQNARPBGMJRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)F)OC2=NC=C(C=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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